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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and handling protocols for diethyl disulfide
(CAS No. 110-81-6), a flammable and hazardous chemical. The information is compiled and
presented to meet the needs of laboratory and drug development professionals, emphasizing
safe practices and emergency preparedness.

Section 1: Chemical Identification and Properties

Diethyl disulfide is a clear liquid with a distinct stench. It is crucial to understand its physical
and chemical properties to handle it safely.

Identifier Value Source

CAS Number 110-81-6 ECHEMI[1], Sigma-Aldrich[2]
EC Number 203-805-7 ECHEMI[1], ChemicalBook[3]
Molecular Formula C4H10S2 ChemicalBook][3]

Molecular Weight 122.25 g/mol ChemicalBook[3]
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Property Value Source
Appearance Clear Liquid Thermo Fisher Scientific[4]
Thermo Fisher Scientific[4],
Odor Stench )
M&U International[5]
Boiling Point 152 - 154 °C (305.6 - 309.2 °F)  Thermo Fisher Scientific[4]
Melting Point -101.5°C PubChem][6]
] Thermo Fisher Scientific[4],
Flash Point 40 °C (104 °F)
CPAchem Ltd.[7]
Density 0.9926 g/cm? at 20 °C CPAchem Ltd.[7]
Vapor Pressure 5.7 hPa at 25 °C CPAchem Ltd.[7]
Water Solubility Fully miscible CPAchem Ltd.[7]

Section 2: Hazard Identification and GHS
Classification

Diethyl disulfide is classified as a hazardous substance under the Globally Harmonized
System (GHS). Understanding these classifications is fundamental to recognizing the potential
risks.
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Hazard Class Category Hazard Statement
o H226: Flammable liquid and
Flammable Liquids Category 3
vapour

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye

o Category 2A/ 2 o
Irritation irritation
Specific Target Organ Toxicity - ]

) ) H335: May cause respiratory
Single Exposure (Respiratory Category 3 o

o Irritation
Irritation)

o H303: May be harmful if

Acute Oral Toxicity Category 5

swallowed

Sources: ECHEMI[1], Sigma-Aldrich[2], ChemicalBook[3], Thermo Fisher Scientific[4]

GHS Pictograms and Signal Word:

Click to download full resolution via product page

Section 3: Toxicology and Exposure Limits

Exposure to diethyl disulfide can have adverse health effects. The following table summarizes

available toxicity data.

Toxicity

i Value Species Route Source

Endpoint

LD50 1575 mg/kg Rat Intragastric Kucherskoy[8]
The Good

LD50 2030 mg/kg Rat Oral Scents
Company[9]

LC50 18700 mg/m3 Not Specified Inhalation Kucherskoy[8]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.echemi.com/sds/diethyldisulfide-pid_Seven3746.html
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/e26223
https://www.chemicalbook.com/msds/diethyl-disulfide.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b047229?utm_src=pdf-body-img
https://www.benchchem.com/product/b047229?utm_src=pdf-body
https://rjraap.com/0869-7922/article/view/641425
https://www.thegoodscentscompany.com/data/rw1042351.html
https://rjraap.com/0869-7922/article/view/641425
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Currently, no official occupational exposure limits have been established by major regulatory
bodies for diethyl disulfide.[10] It is imperative to handle this chemical with care to minimize
any potential exposure.

Section 4: Safe Handling and Storage Protocols

Adherence to strict handling and storage procedures is critical to ensure a safe laboratory
environment.

Handling:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1][2]
e Avoid contact with skin and eyes.[1][5]

» Wear suitable protective clothing.[1]

e Avoid the formation of dust and aerosols.[1]

o Use non-sparking tools and take measures to prevent the buildup of electrostatic charge.[1]

[5]

o Keep away from heat, hot surfaces, sparks, open flames, and other ignition sources. No
smoking.[2][3]

Ground and bond container and receiving equipment.[2][3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2][5]
» Keep away from heat and sources of ignition.[2][3]

o Store apart from incompatible materials and foodstuff containers.[1]
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Section 5: Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory when handling diethyl disulfide to prevent

exposure.

Protection Type

Specification

Source

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)
approved standards. A face

shield may also be necessary.

ECHEMI[1], Sigma-Aldrich[2],
M&U International[5]

Skin Protection

Chemical-impermeable gloves
(inspected prior to use), flame-
retardant and impervious
clothing, and antistatic

footwear.

ECHEMI[1], Sigma-Aldrich[2],
Chevron Phillips Chemical[11],
M&U International[5]

Respiratory Protection

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator with an
appropriate cartridge (e.g.,
type ABEK) or a supplied-air

respirator.

ECHEMI[1], ChemicalBook[3],
Chevron Phillips Chemical[11],
M&U International[5]

Section 6: Emergency Procedures

Click to download full resolution via product page

In the event of an emergency, prompt and correct action is vital.

First Aid Measures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1]
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» In Case of Skin Contact: Immediately take off all contaminated clothing. Wash off with soap
and plenty of water. Consult a doctor if irritation occurs.[1][2]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing and consult a doctor.[1][2]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth
to an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Fire-Fighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

» Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[2][3][10] Containers may explode in a fire.[10] Hazardous
decomposition products include carbon oxides and sulfur oxides.[5]

e Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1][5]
Accidental Release Measures:

o Personal Precautions: Evacuate personnel to safe areas.[1] Avoid breathing vapors, mist, or
gas.[1][5] Ensure adequate ventilation.[1] Remove all sources of ignition.[1][5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[1][2]

o Containment and Cleaning Up: Contain spillage and then collect with a non-combustible
absorbent material (e.g., sand, earth, vermiculite) and place in a suitable container for
disposal.[5][11] Use spark-proof tools and explosion-proof equipment.[1]

Section 7: Disposal Considerations

Waste material must be treated as hazardous waste. Dispose of contents and container in
accordance with local, regional, national, and international regulations.[1][4] Do not dispose of
into sewer systems.[4] Empty containers may retain product residue and can be dangerous.[4]
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This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier

before handling diethyl disulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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